ethyl 2-(8-(2-methoxyethyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(2-methoxyethyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C16H21N5O5/c1-5-26-11(22)9-21-14(23)12-13(18(3)16(21)24)17-15-19(6-7-25-4)10(2)8-20(12)15/h8H,5-7,9H2,1-4H3
• InChI Key: DFGGLNWWXSBWEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3CCOC)C)N(C1=O)C
• Molecular Formula: C16H21N5O5
• Molecular Weight: 363.37 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are known for their distinctive odors and are commonly used in food flavorings and fragrances.

Synthesis Analysis

Esters are typically formed by condensation of an acid and an alcohol with the elimination of a molecule of water. This process is known as esterification.

Molecular Structure Analysis

The molecular structure of esters involves a carbonyl center, which gives rise to polarization of the molecule, a property that is important in many reactions.

Chemical Reactions Analysis

Esters can participate in a variety of chemical reactions, including hydrolysis, reduction, and Claisen condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of esters depend on their molecular structure. They are often sweet-smelling, are less dense than water, and have boiling points higher than those of the corresponding alcohols or ethers.

Scientific Research Applications

RNA Modification and Therapeutics

• Applications : These modified RNAs find use in approved nucleic acid therapeutics, enzymatic synthesis, and directed evolution. .

Air Analysis and Environmental Monitoring

• Method : Air samples containing vapors of these derivatives are drawn through n-heptane using a sampling pump. .

Hematological Effects and Occupational Health

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Nanotechnology and Aptamer Development

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Mechanism of Action

The exact mechanism of action would depend on the specific reactions the compound is involved in. For example, in hydrolysis, the ester reacts with water to form an alcohol and an acid.

Safety and Hazards

Like all chemicals, esters should be handled with care. They can cause irritation to the skin and eyes, and their vapors may be harmful if inhaled.

Future Directions

The study of esters and their reactions is a vibrant field of organic chemistry, with potential applications in various industries, including food, cosmetics, and pharmaceuticals.